Cas no 536703-58-9 (N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• CAS No: 536703-58-9
• MF: C₂₄H₁₇FN₄O₂S
• MW: 444.480787038803
• CID: 5882341
• PubChem ID: 2155987
• Update Time: 2025-06-27

N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• Acetamide, 2-[(4,5-dihydro-4-oxo-3-phenyl-3H-pyrimido[5,4-b]indol-2-yl)thio]-N-(4-fluorophenyl)-
• Oprea1_676650
• N-(4-fluorophenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• 536703-58-9
• F0580-0113
• AKOS002054540
• CHEMBL2386480

• Inchi： 1S/C24H17FN4O2S/c25-15-10-12-16(13-11-15)26-20(30)14-32-24-28-21-18-8-4-5-9-19(18)27-22(21)23(31)29(24)17-6-2-1-3-7-17/h1-13,27H,14H2,(H,26,30)
• InChI Key： CHTHJINDWNXKGO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 444.10562513g/mol
• Monoisotopic Mass: 444.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 103Ų

Additional information on N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide

Comprehensive Overview of N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS No. 536703-58-9)

N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide (CAS No. 536703-58-9) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a pyrimido[5,4-b]indole core and a fluorophenyl substituent, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its sulfanylacetamide moiety, which is known to interact with biological targets.

The compound's CAS No. 536703-58-9 is frequently searched in academic databases and chemical registries, reflecting its relevance in drug discovery. Recent studies have explored its role in targeting specific pathways, such as those involved in inflammation and cellular proliferation. The 4-oxo-3-phenyl group within its structure is hypothesized to enhance binding affinity, making it a subject of computational docking studies and structure-activity relationship (SAR) analyses.

In the context of current trends, N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide aligns with the growing demand for small-molecule inhibitors and precision medicine. Its fluorophenyl component is particularly noteworthy, as fluorinated compounds are increasingly utilized to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. This has led to a surge in queries about fluorinated drug candidates and their synthetic methodologies.

From a synthetic chemistry perspective, the compound's pyrimidoindole scaffold presents both challenges and opportunities. Researchers often inquire about efficient routes to construct this framework, with a focus on green chemistry and catalytic processes. The sulfanylacetamide linkage also raises questions about its stability under physiological conditions, a topic frequently addressed in forums and scientific discussions.

Beyond its chemical properties, CAS No. 536703-58-9 is often associated with inquiries about intellectual property and patent landscapes, as its potential applications may intersect with proprietary technologies. Additionally, its spectroscopic characterization (e.g., NMR, HPLC) is a common search term among analytical chemists aiming to validate its purity and structure.

In summary, N-(4-fluorophenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide represents a compelling case study in modern medicinal chemistry. Its multifaceted attributes—ranging from its heterocyclic design to its bioactive potential—make it a recurring subject in both academic and industrial research. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in discussions about drug development and molecular innovation.